Cas no 57314-07-5 (1,2-Butanediol, 4-methoxy-, (S)-)

• Product Name: 1,2-Butanediol, 4-methoxy-, (S)-
• CAS No: 57314-07-5
• MF: C₅H₁₂O₃
• MW: 120.146982192993
• CID: 345808
• PubChem ID: 15720951
• Update Time: 2025-04-19

1,2-Butanediol, 4-methoxy-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanediol, 4-methoxy-, (S)-
• (2S)-4-methoxybutane-1,2-diol
• DTXSID70577370
• SCHEMBL10304890
• EN300-6953758
• 57314-07-5

• Inchi： 1S/C5H12O3/c1-8-3-2-5(7)4-6/h5-7H,2-4H2,1H3/t5-/m0/s1
• InChI Key： LKAJWFLIIFXVPZ-YFKPBYRVSA-N
• SMILES： O[C@H](CO)CCOC

Computed Properties

• Exact Mass: 120.07866
• Monoisotopic Mass: 120.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 46.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69